Cas no 89976-12-5 (1-methyl-4-nitro-2-(trifluoromethyl)benzene)

1-methyl-4-nitro-2-(trifluoromethyl)benzene Properties

Names and Identifiers

• 1-Methyl-4-nitro-2-(trifluoromethyl)benzene
• 2-Methyl-5-nitrobenzotrifluoride
• 2-(Trifluoromethyl)-4-nitrotoluene
• 4-Nitro-2-(trifluoromethyl)toluene
• BENZENE, 1-METHYL-4-NITRO-2-(TRIFLUOROMETHYL)-
• 1-Methyl-4-nitro-2-trifluoromethyl-benzene
• 3-TRIFLUOROMETHYL-4-METHYLNITROBENZENE
• 1-methyl-4-nitro-2-(trifluoromethyl)-benzene
• 4-NITRO-2-TRIFLUOROMETHYLTOLUENE
• 2-(TRIFLUOROMETHYL)-1-METHYL-4-NITROBENZENE
• PubChem4444
• PubChem15327
• KSC926I9R
• SVQCVQCIZWSPPX-UH
• 1-Methyl-4-nitro-2-(trifluoromethyl)benzene (ACI)
• o-Xylene, α1,α1,α1-trifluoro-5-nitro- (7CI)
• 1-Methyl-4-nitro-2-trifluoromethylbenzene
• EN300-105228
• SCHEMBL589254
• J-504953
• 1-methyl-4-nitro-2-trifluormethylbenzene
• CL8839
• M2798
• 89976-12-5
• 2-(trifluoromethyl)-4-nitrotoluene
• MFCD01631684
• 3-(Trifluoromethyl)-4-methylnitrobenzene
• CS-W004780
• AS-18657
• BCP05883
• o-Xylene, alpha1,alpha1,alpha1-trifluoro-5-nitro-
• SY014047
• AKOS003587370
• DB-057176
• 4-nitro-2-(trifluoromethyl) toluene
• AC-23596
• 8GZW6C8KXQ
• DTXSID90379550
• +Expand

• MDL： MFCD01631684
• InChIKey： SVQCVQCIZWSPPX-UHFFFAOYSA-N
• Inchi： 1S/C8H6F3NO2/c1-5-2-3-6(12(13)14)4-7(5)8(9,10)11/h2-4H,1H3
• SMILES： [O-][N+](C1C=C(C(F)(F)F)C(C)=CC=1)=O
• BRN： 2506013

Computed Properties

• Exact Mass: 205.035063g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 205.035063g/mol
• Monoisotopic Mass: 205.035063g/mol
• Topological Polar Surface Area: 45.8Ų
• Heavy Atom Count: 14
• Complexity: 224
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 3.44520
• PSA: 45.82000
• Refractive Index: 1.476
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 220.5°C at 760 mmHg
• Melting Point: 34-41°C
• Flash Point: 220.459 °C at 760 mmHg
• Sensitiveness: Moisture Sensitive
• Density: 1.358

1-methyl-4-nitro-2-(trifluoromethyl)benzene Security Information

• Safety Instruction： S23; S26; S36/37/39
• Risk Phrases：R20/21/22
• Dangerous goods sign： Xi
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P280; P305+P351+P338; P304+P340; P405; P501
• Storage Condition：Inert atmosphere,2-8°C
• PackingGroup：III
• Risk Phrases： 20/21/22-36/37/38
• Signal Word：Warning
• HazardClass：6.1

1-methyl-4-nitro-2-(trifluoromethyl)benzene Customs Data

• HS CODE：2904909090
• Customs Data：

  China Customs Code:

  2904909090

  Overview:

  2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%